Cas no 1147858-78-3 (Formononetin-8-C-beta-D-apiofuranosyl-(1->6)-O-beta-D-glucopyranoside)

• Product Name: Formononetin-8-C-beta-D-apiofuranosyl-(1->6)-O-beta-D-glucopyranoside
• CAS No: 1147858-78-3
• MF: C₂₇H₃₀O₁₃
• MW: 562.519309520721
• CID: 4671448
• PubChem ID: 145874196
• Update Time: 2025-06-08

Formononetin-8-C-beta-D-apiofuranosyl-(1->6)-O-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• Formononetin-8-C-beta-D-apiofuranosyl-(1->6)-O-beta-D-glucopyranoside
• AKOS040763619
• FS-8265
• 1147858-78-3

• Inchi： 1S/C27H30O13/c1-36-13-4-2-12(3-5-13)15-8-37-23-14(19(15)30)6-7-16(29)18(23)24-22(33)21(32)20(31)17(40-24)9-38-26-25(34)27(35,10-28)11-39-26/h2-8,17,20-22,24-26,28-29,31-35H,9-11H2,1H3/t17-,20-,21+,22-,24+,25+,26-,27-/m1/s1
• InChI Key： SDACXUAYLKRGLD-JXEKJTPYSA-N
• SMILES： O1[C@@H](C2C(=CC=C3C(C(C4C=CC(=CC=4)OC)=COC=23)=O)O)[C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@@](CO)(CO1)O)O)O)O)O

Computed Properties

• Exact Mass: 562.16864101 g/mol
• Monoisotopic Mass: 562.16864101 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 40
• Rotatable Bond Count: 7
• Complexity: 922
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 205
• Molecular Weight: 562.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavonoid C-glycosides

Additional information on Formononetin-8-C-beta-D-apiofuranosyl-(1->6)-O-beta-D-glucopyranoside

Formononetin-8-C-β-D-Apiofuranosyl-(1->6)-O-β-D-Glucopyranoside: A Comprehensive Overview

Formononetin-8-C-β-D-Apiofuranosyl-(1->6)-O-β-D-Glucopyranoside (CAS No. 1147858-78-3) is a complex glycoside that has garnered significant attention in the field of natural product chemistry and pharmaceutical research. This compound, also known as formononetin apioside or formononetin 8-C-apiosyl-(1→6)-glucoside, is a derivative of formononetin, a natural isoflavone found in various plants, particularly in the legume family. The unique structure of this glycoside, characterized by the presence of an apiofuranosyl and glucopyranosyl moiety, contributes to its diverse biological activities and potential therapeutic applications.

The chemical structure of Formononetin-8-C-β-D-Apiofuranosyl-(1->6)-O-β-D-Glucopyranoside consists of a formononetin core with a C-glycosidic linkage to an apiofuranose and a glucopyranose. This intricate arrangement imparts specific physicochemical properties that influence its bioavailability and biological activity. Recent studies have highlighted the importance of glycosidic linkages in modulating the pharmacological effects of natural compounds, making this compound a subject of intense investigation.

In terms of its natural sources, Formononetin-8-C-β-D-Apiofuranosyl-(1->6)-O-β-D-Glucopyranoside is primarily isolated from plants such as Astragalus membranaceus, commonly known as milkvetch, and Pueraria lobata, or kudzu. These plants have been used in traditional medicine for centuries due to their various health benefits. The compound's presence in these medicinal plants suggests its potential for therapeutic applications in modern medicine.

The biological activities of Formononetin-8-C-β-D-Apiofuranosyl-(1->6)-O-β-D-Glucopyranoside have been extensively studied, with a focus on its antioxidant, anti-inflammatory, and anticancer properties. One of the key mechanisms by which this compound exerts its beneficial effects is through its ability to scavenge free radicals and inhibit oxidative stress. Oxidative stress is a major contributor to various chronic diseases, including cardiovascular disease, neurodegenerative disorders, and cancer. By reducing oxidative stress, Formononetin-8-C-β-D-Apiofuranosyl-(1->6)-O-β-D-Glucopyranoside may help mitigate the progression of these conditions.

In addition to its antioxidant properties, Formononetin-8-C-β-D-Apiofuranosyl-(1->6)-O-β-D-Glucopyranoside has demonstrated significant anti-inflammatory effects. Inflammation is a complex biological response that plays a crucial role in both acute and chronic diseases. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and associated tissue damage. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The anticancer potential of Formononetin-8-C-β-D-Apiofuranosyl-(1->6)-O-β-D-Glucopyranoside has also been explored in various preclinical studies. Research has indicated that this compound can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. The mechanism underlying this selective cytotoxicity involves the modulation of multiple signaling pathways, including those involved in cell cycle regulation and DNA repair. These findings suggest that Formononetin-8-C-β-D-Apiofuranosyl-(1->6)-O-β-D-Glucopyranoside may have therapeutic potential as an anticancer agent.

Beyond its direct biological activities, Formononetin-8-C-β-D-Apiofuranosyl-(1->6)-O-β-D-Glucopyranoside has also been investigated for its potential as a lead compound for drug development. The unique structure of this glycoside provides a foundation for structural modifications aimed at enhancing its pharmacological properties. For example, researchers have explored the synthesis of analogs with improved bioavailability or increased potency against specific targets. These efforts are crucial for translating the promising preclinical findings into effective therapeutic agents.

In conclusion, Formononetin-8-C-β-D-Apiofuranosyl-(1->6)-O-β-D-Glucopyranoside (CAS No. 1147858-78-3) is a multifaceted natural product with significant potential in various areas of pharmaceutical research. Its antioxidant, anti-inflammatory, and anticancer properties make it an attractive candidate for the development of novel therapeutics. Ongoing research continues to uncover new insights into the mechanisms underlying its biological activities and to explore its potential applications in clinical settings.